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Compound of Interest

Compound Name: Myristoleyl behenate

Cat. No.: B15552327

Disclaimer: Direct toxicological data for Myristoleyl Behenate is not readily available in the
public domain. This technical guide provides a comprehensive safety and toxicity profile based
on a read-across approach from structurally similar long-chain fatty acid esters, namely
myristate and behenate esters, and their constituent alcohol (myristoleyl/myristyl alcohol) and
acid (behenic acid). This approach is a scientifically accepted method for assessing the safety
of cosmetic ingredients when data on the specific substance is limited.[1][2]

Executive Summary

Myristoleyl behenate is a wax ester formed from myristoleyl alcohol and behenic acid. In the
absence of direct toxicological data, this report leverages the extensive safety information
available for structurally related long-chain alkyl esters, which have a long history of safe use in
cosmetic and personal care products. The Cosmetic Ingredient Review (CIR) Expert Panel has
assessed numerous similar esters, such as Myristyl Myristate, Isopropyl Myristate, and Behenyl
Behenate, and has consistently concluded that they are safe for use in cosmetics when
formulated to be non-irritating.[3][4][5][6]

Based on the available data for these analogous compounds, Myristoleyl behenate is
expected to have a low order of acute toxicity and is unlikely to be a significant skin or eye
irritant in typical cosmetic formulations. It is not expected to be a skin sensitizer. Furthermore,
the constituent moieties, myristoleyl alcohol and behenic acid, are readily metabolized through
well-understood fatty acid oxidation pathways, suggesting a low potential for systemic toxicity.
Genotoxicity and carcinogenicity are not expected based on the data from related esters.
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Chemical and Physical Properties

Myristoleyl behenate is a large, hydrophobic molecule. Its properties are expected to be
similar to other wax esters used in cosmetics, such as Myristyl Myristate, which is a white to
yellow waxy solid.[3] Like other esters, it is anticipated to be soluble in oils and insoluble in
water.

Toxicological Profile (Read-Across Approach)
Acute Toxicity

Acute toxicity studies on structurally similar esters indicate a very low potential for toxicity.

Table 1: Acute Toxicity Data for Structurally Related Esters

Compound Species Route LD50 Reference
Myristyl Myristate  Rat Oral > 5000 mg/kg [7]
Myristyl Myristate  Rat Dermal > 2000 mg/kg [7]
Isopropyl

] Rat Oral > 2000 mg/kg [819]
Myristate
Isopropyl )

] Rabbit Dermal 5000 mg/kg [10]
Myristate
Behenic Acid Rat Oral > 2000 mg/kg [11]

Skin and Eye Irritation

Studies on analogous esters show a low potential for irritation, particularly at concentrations
relevant to cosmetic use.

Table 2: Irritation Data for Structurally Related Esters
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Compound Species Test Result Reference
Myristyl Myristate  Rabbit Skin Irritation Minimal to mild [3]
Myristyl Myristate ~ Rabbit Eye Irritation Minimal [3]
Mild (24h),
Isopropyl ) o Moderate to
] Rabbit Skin Irritation [3]
Myristate severe (72h,
undiluted)
Isopropyl Minimall
P by Rabbit Eye Irritation o Y [3]
Myristate irritating
Behenyl ] o o
- Skin Irritation May be anirritant  [12]
Behenate
Behenyl o o
- Eye Irritation May be an irritant  [12]
Behenate
Behenic Acid - Skin Irritation No irritant effect [11]
. . o No irritating
Behenic Acid - Eye Irritation [11]
effect

. , o Causes mild skin
Myristyl Alcohol Rabbit Skin Irritation o [13]
irritation

. . . Causes serious
Myristyl Alcohol Rabbit Eye Irritation S [14][15]
eye irritation

Skin Sensitization

Available data on related esters suggest that Myristoleyl behenate is unlikely to be a skin
sensitizer.

Table 3: Skin Sensitization Data for Structurally Related Esters
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Compound Species Test Result Reference

] ) ) ) Sensitization -
Myristyl Myristate ~ Guinea Pig Not a sensitizer [3]

Study

Isopropyl ] ] Sensitization N

) Guinea Pig Not a sensitizer [3]
Myristate Study
Behenyl . .

- Sensitization Not sensitizing [16]

Behenate

o No sensitizing
Sensitization [11]
effects known

Behenic Acid

Genotoxicity and Carcinogenicity

Limited data are available for genotoxicity and carcinogenicity of these esters; however, the
available information does not indicate a concern.

Table 4: Genotoxicity and Carcinogenicity Data for Structurally Related Esters

Compound Test Result Reference

Isopropyl Myristate Ames Test Negative [9]

) Carcinogenicity ] )
Isopropyl Myristate ) Not carcinogenic [3]
(Mouse Skin)

Germ Cell _
Behenyl Behenate o No data available [12]
Mutagenicity

Behenyl Behenate Carcinogenicity No data available [12]

Note: A mixture of Isopropyl Myristate and isopropyl alcohol was found to accelerate the
carcinogenic activity of benzo(a)pyrene on mouse skin.[3]

Metabolism and Pharmacokinetics

Myristoleyl behenate, like other fatty acid esters, is expected to be hydrolyzed to its
constituent alcohol (myristoleyl alcohol) and fatty acid (behenic acid) by esterases present in
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the skin and other tissues.[17][18] These components are then readily absorbed and
metabolized through standard fatty acid and alcohol metabolic pathways.

Myristoleyl Alcohol

eeeeeeeeeeeeeeee

Click to download full resolution via product page

Caption: Metabolic pathway of Myristoleyl behenate.

Experimental Protocols
Acute Oral Toxicity (Based on OECD Guideline 401)

o Test System: Wistar rats, typically 5 males and 5 females per group.

o Test Substance Administration: Administered by gavage as a single dose. The substance is
often dissolved or suspended in a suitable vehicle (e.g., corn oil).

o Dose Levels: A limit test is often performed at 2000 mg/kg or 5000 mg/kg.

o Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body
weight changes for 14 days.

» Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

Dermal Irritation (Based on OECD Guideline 404)

o Test System: Albino rabbits, at least 3 animals.

o Test Substance Application: A 0.5 g or 0.5 mL sample of the test substance is applied to a
small area (approx. 6 cm?) of shaved skin and covered with a gauze patch.
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o Exposure Duration: Typically 4 hours.

e Observation Period: The skin is examined for erythema and edema at 1, 24, 48, and 72
hours after patch removal.

e Scoring: Irritation is scored based on the Draize scoring system.
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Caption: Generalized workflow for a dermal irritation study.
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Conclusion

While no direct safety data for Myristoleyl behenate exists, a comprehensive review of the
toxicological data for structurally related long-chain fatty acid esters provides strong evidence
for its safety in cosmetic applications. The available data on myristate and behenate esters, as
well as their constituent alcohols and acids, indicate a low potential for acute toxicity, skin and
eye irritation, and skin sensitization. These esters are readily metabolized and are not expected
to pose a risk of genotoxicity or carcinogenicity. Therefore, Myristoleyl behenate can be
considered safe for use in cosmetic and personal care products when formulated to be non-
irritating.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Safety assessment of cosmetics by read across applied to metabolomics data of in vitro
skin and liver models - PubMed [pubmed.ncbi.nim.nih.gov]

o 2. researchgate.net [researchgate.net]
» 3. cir-reports.cir-safety.org [cir-reports.cir-safety.org]

o 4. Safety Assessment of Alkyl Esters as Used in Cosmetics - PubMed
[pubmed.ncbi.nim.nih.gov]

» 5. cir-safety.org [cir-safety.org]

» 6. Behenyl Behenate | C44H8802 | CID 87221 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 7. soapmakers-store.com [soapmakers-store.com]

» 8. madarcorporation.com [madarcorporation.com]

e 9. redox.com [redox.com]

o 10. Isopropyl myristate - Safety Data Sheet [chemicalbook.com]

e 11. agilent.com [agilent.com]

e 12. makingcosmetics.com [makingcosmetics.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15552327?utm_src=pdf-body
https://www.benchchem.com/product/b15552327?utm_src=pdf-body
https://www.benchchem.com/product/b15552327?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/34459931/
https://pubmed.ncbi.nlm.nih.gov/34459931/
https://www.researchgate.net/publication/276067433_Chemical_Safety_Assessment_Using_Read-Across_Assessing_the_Use_of_Novel_Testing_Methods_to_Strengthen_the_Evidence_Base_for_Decision_Making
https://cir-reports.cir-safety.org/view-attachment/?id=2684d498-8d74-ec11-8943-0022482f06a6
https://pubmed.ncbi.nlm.nih.gov/26362120/
https://pubmed.ncbi.nlm.nih.gov/26362120/
https://www.cir-safety.org/sites/default/files/alkyle122012tent_faa_final%20for%20posting.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Behenyl-behenate
https://soapmakers-store.com/media/rmnh4hk5/myristyl-myristate.pdf
https://www.madarcorporation.com/spec-sheets/raw-materials/isopropyl-myristate-liquid/Isopropyl%20Myristate%20-%204360106%20All%20docs.pdf
https://redox.com/wp-content/sds/1803.pdf
https://www.chemicalbook.com/msds/isopropyl-myristate.htm
https://www.agilent.com/cs/library/msds/FLPK-004I_NAEnglish.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw087222db/msds/sds-behenyl-behenate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 13. sdfine.com [sdfine.com]

e 14. cdhfinechemical.com [cdhfinechemical.com]
¢ 15. lobachemie.com [lobachemie.com]

¢ 16. cosmobiousa.com [cosmobiousa.com]

e 17. pure.psu.edu [pure.psu.edu]

» 18. Final report of the amended safety assessment of myristic acid and its salts and esters
as used in cosmetics - PubMed [pubmed.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Safety and Toxicity Profile of Myristoleyl Behenate: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552327#safety-and-toxicity-profile-of-myristoleyl-
behenate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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